Cas no 861218-72-6 (Methyl 4-Cyanobenzobthiophene-2-carboxylate)

• Product Name: Methyl 4-Cyanobenzobthiophene-2-carboxylate
• CAS No: 861218-72-6
• MF: C₁₁H₇NO₂S
• MW: 217.243781328201
• MDL: MFCD13180832
• CID: 1844925
• PubChem ID: 66811135
• Update Time: 2025-09-28

Methyl 4-Cyanobenzobthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-cyanobenzothiophene-2-carboxylate
• methyl 4-cyano-1-benzothiophene-2-carboxylate
• Methyl-4-cyan-1-benzothiophen-2-carboxylat
• LogP
• Methyl 4-cyano-benzo[b]thiophene-2-carboxylate
• CS-0456515
• Methyl4-cyanobenzo[b]thiophene-2-carboxylate
• Methyl 4-cyanobenzo[b]thiophene-2-carboxylate
• 861218-72-6
• FKNBUSAFGFVOEW-UHFFFAOYSA-N
• SB39115
• DB-265448
• SCHEMBL829531
• C11H7NO2S
• Methyl 4-Cyanobenzobthiophene-2-carboxylate

• MDL： MFCD13180832
• Inchi： 1S/C11H7NO2S/c1-14-11(13)10-5-8-7(6-12)3-2-4-9(8)15-10/h2-5H,1H3
• InChI Key： FKNBUSAFGFVOEW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC2C(C#N)=CC=CC1=2

Computed Properties

• Exact Mass: 217.01974964g/mol
• Monoisotopic Mass: 217.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Methyl 4-Cyanobenzobthiophene-2-carboxylate

Recent Advances in the Application of Methyl 4-Cyanobenzobthiophene-2-carboxylate (CAS: 861218-72-6) in Chemical Biology and Pharmaceutical Research

Methyl 4-Cyanobenzobthiophene-2-carboxylate (CAS: 861218-72-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile chemical properties and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the most notable advancements in the use of Methyl 4-Cyanobenzobthiophene-2-carboxylate is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in tumor progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of benzothiophene-based inhibitors using Methyl 4-Cyanobenzobthiophene-2-carboxylate as a starting material. These inhibitors showed promising results in preclinical models of breast cancer and glioblastoma.

In addition to its applications in oncology, Methyl 4-Cyanobenzobthiophene-2-carboxylate has also been explored for its potential in treating inflammatory and autoimmune diseases. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis of anti-inflammatory agents derived from this compound. The researchers found that these agents effectively suppressed the production of pro-inflammatory cytokines in vitro, suggesting their potential as novel therapeutics for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic versatility of Methyl 4-Cyanobenzobthiophene-2-carboxylate has also been a focus of recent research. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes for this compound. For example, a 2024 study in Organic Process Research & Development highlighted the use of palladium-catalyzed cross-coupling reactions to optimize the production of Methyl 4-Cyanobenzobthiophene-2-carboxylate, reducing the need for hazardous reagents and improving overall yield. These developments are critical for scaling up production to meet the demands of pharmaceutical development.

Despite these promising findings, challenges remain in the clinical translation of compounds derived from Methyl 4-Cyanobenzobthiophene-2-carboxylate. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed in future studies. However, the ongoing research into this compound and its derivatives underscores its potential as a valuable scaffold in drug discovery. Continued exploration of its chemical and biological properties is expected to yield further breakthroughs in the coming years.